2-(4-chloro-2,5-dimethoxyphenyl)-1,3-dioxo-5-isoindolinecarboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-chloro-2,5-dimethoxyphenyl)-1,3-dioxo-5-isoindolinecarboxylic acid, also known as CMI-977, is a synthetic compound that has been studied for its potential use as an anti-inflammatory agent. It was first synthesized in the 1990s and has since been the subject of several scientific studies.
Mechanism of Action
The exact mechanism of action of 2-(4-chloro-2,5-dimethoxyphenyl)-1,3-dioxo-5-isoindolinecarboxylic acid is not fully understood, but it is thought to work by inhibiting the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha and interleukin-1 beta.
Biochemical and Physiological Effects
Studies have shown that 2-(4-chloro-2,5-dimethoxyphenyl)-1,3-dioxo-5-isoindolinecarboxylic acid can reduce inflammation in various tissues, including the lungs, joints, and intestines. It has also been shown to reduce the production of reactive oxygen species, which can contribute to inflammation and tissue damage.
Advantages and Limitations for Lab Experiments
One advantage of 2-(4-chloro-2,5-dimethoxyphenyl)-1,3-dioxo-5-isoindolinecarboxylic acid is that it has been shown to be effective in animal models of inflammation, suggesting that it may have potential as a therapeutic agent. However, its precise mechanism of action is not fully understood, and more research is needed to determine its safety and efficacy in humans.
Future Directions
There are several potential future directions for research on 2-(4-chloro-2,5-dimethoxyphenyl)-1,3-dioxo-5-isoindolinecarboxylic acid. One area of interest is its potential use in treating inflammatory bowel disease, which is a chronic condition that affects millions of people worldwide. Other potential applications include its use in treating asthma and rheumatoid arthritis, as well as its use as a tool for studying the mechanisms of inflammation in various tissues. Further research is needed to fully explore the potential of this compound and to determine its safety and efficacy in humans.
Synthesis Methods
The synthesis of 2-(4-chloro-2,5-dimethoxyphenyl)-1,3-dioxo-5-isoindolinecarboxylic acid involves several steps, including the reaction of 4-chloro-2,5-dimethoxybenzaldehyde with malonic acid and subsequent cyclization to form the isoindoline ring. The resulting compound is then further modified to produce 2-(4-chloro-2,5-dimethoxyphenyl)-1,3-dioxo-5-isoindolinecarboxylic acid.
Scientific Research Applications
2-(4-chloro-2,5-dimethoxyphenyl)-1,3-dioxo-5-isoindolinecarboxylic acid has been studied for its potential use in treating a variety of inflammatory conditions, including asthma, rheumatoid arthritis, and inflammatory bowel disease. It has been shown to have anti-inflammatory effects in animal models and has also been tested in clinical trials.
properties
IUPAC Name |
2-(4-chloro-2,5-dimethoxyphenyl)-1,3-dioxoisoindole-5-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12ClNO6/c1-24-13-7-12(14(25-2)6-11(13)18)19-15(20)9-4-3-8(17(22)23)5-10(9)16(19)21/h3-7H,1-2H3,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BBBLGNDYZZMVSP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1N2C(=O)C3=C(C2=O)C=C(C=C3)C(=O)O)OC)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12ClNO6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.